2,2-dimethyl-N-[4-(4-pyridinylmethyl)phenyl]propanamide

• IUPAC Name: 2,2-dimethyl-N-[4-(pyridin-4-ylmethyl)phenyl]propanamide
• InChI: InChI=1S/C17H20N2O/c1-17(2,3)16(20)19-15-6-4-13(5-7-15)12-14-8-10-18-11-9-14/h4-11H,12H2,1-3H3,(H,19,20)
• InChI Key: CJKAVJBSSPKLTE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=CC=C(C=C1)CC2=CC=NC=C2
• Molecular Formula: C17H20N2O
• Molecular Weight: 268.35 g/mol

Description

2,2-dimethyl-N-[4-(4-pyridinylmethyl)phenyl]propanamide, also known as JNJ-54861911, is a novel small molecule inhibitor that targets the beta-secretase enzyme (BACE1) responsible for the production of amyloid beta (Aβ) peptides. Aβ peptides are known to accumulate in the brain of patients with Alzheimer's disease (AD), leading to the formation of amyloid plaques and ultimately causing neurodegeneration.

Mechanism of Action

2,2-dimethyl-N-[4-(4-pyridinylmethyl)phenyl]propanamide is a selective inhibitor of BACE1, which is an aspartyl protease that cleaves the amyloid precursor protein (APP) to generate Aβ peptides. By inhibiting BACE1, this compound reduces the production of Aβ peptides and prevents their accumulation in the brain. This mechanism of action has been validated in both in vitro and in vivo studies.
Biochemical and Physiological Effects:
This compound has been shown to reduce Aβ levels in the brain and improve cognitive function in animal models of AD. In a study using transgenic mice that develop amyloid plaques, this compound treatment reduced Aβ levels by up to 90% and improved cognitive function. In a study using nonhuman primates, this compound treatment reduced Aβ levels in the cerebrospinal fluid by up to 70%.

Advantages and Limitations for Lab Experiments

2,2-dimethyl-N-[4-(4-pyridinylmethyl)phenyl]propanamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and modified. It has a high selectivity for BACE1, which reduces the risk of off-target effects. However, this compound also has some limitations. It has a relatively short half-life, which requires frequent dosing in animal studies. It also has poor solubility in aqueous solutions, which can limit its use in certain assays.

Future Directions

2,2-dimethyl-N-[4-(4-pyridinylmethyl)phenyl]propanamide has shown promising results in preclinical and clinical studies, but there are still several future directions for research. One direction is to further optimize the pharmacokinetic properties of this compound to improve its efficacy and reduce dosing frequency. Another direction is to evaluate the long-term safety and efficacy of this compound in humans. Additionally, this compound could be used as a tool compound to study the role of BACE1 in other diseases, such as diabetes and cancer. Finally, this compound could be used as a starting point for the development of other BACE1 inhibitors with improved properties.

Scientific Research Applications

2,2-dimethyl-N-[4-(4-pyridinylmethyl)phenyl]propanamide has been extensively studied for its potential use in the treatment of AD. Preclinical studies have shown that this compound can reduce Aβ levels in the brain and improve cognitive function in animal models of AD. Clinical trials have also been conducted to evaluate the safety and efficacy of this compound in humans. A phase 1 study showed that this compound was well-tolerated and had a favorable pharmacokinetic profile. A phase 2 study is currently ongoing to evaluate the efficacy of this compound in patients with early AD.